![molecular formula C17H21NO4 B2384677 methyl (2E,4Z)-4-acetyl-5-[(4-methoxyphenyl)methylamino]hexa-2,4-dienoate CAS No. 860789-17-9](/img/structure/B2384677.png)
methyl (2E,4Z)-4-acetyl-5-[(4-methoxyphenyl)methylamino]hexa-2,4-dienoate
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Description
Methyl (2E,4Z)-4-acetyl-5-[(4-methoxyphenyl)methylamino]hexa-2,4-dienoate is a useful research compound. Its molecular formula is C17H21NO4 and its molecular weight is 303.358. The purity is usually 95%.
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Scientific Research Applications
Radiolabeling and Neuroprotective Potential
Methyl (2E,4Z)-4-acetyl-5-[(4-methoxyphenyl)methylamino]hexa-2,4-dienoate has been explored for its potential as a neuroprotective drug. A study demonstrated the successful radiolabeling of a similar compound, Methyl 2-(methoxycarbonyl)-2-(methylamino) bicyclo[2.1.1]-hexane-5-carboxylate (MMMHC), with C-11. Positron Emission Tomography (PET) studies in rats indicated that the radiolabeled compound accumulated primarily in cortical brain areas after intravenous administration, suggesting its potential to cross the brain-blood barrier and accumulate in specific brain regions. This accumulation in the brain suggests potential neuroprotective or neuropharmacological applications (Yu et al., 2003).
Metabolism and Pharmacokinetics
The metabolism and pharmacokinetics of similar compounds, bearing resemblance in their molecular structures to this compound, have been subjects of various studies. For instance:
- Metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats was studied, providing insights into the metabolic pathways and identification of metabolites (Kanamori et al., 2002).
- Metabolism studies of compounds like 3'-methyl-4-(methylamino)azobenzene (3'-Me-MAB) in rats explored the metabolic fate and identified metabolites in bile and urine, contributing to the understanding of metabolic processes and potential toxicological implications (Mori et al., 1979).
Properties
IUPAC Name |
methyl (2E,4Z)-4-acetyl-5-[(4-methoxyphenyl)methylamino]hexa-2,4-dienoate |
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InChI |
InChI=1S/C17H21NO4/c1-12(16(13(2)19)9-10-17(20)22-4)18-11-14-5-7-15(21-3)8-6-14/h5-10,18H,11H2,1-4H3/b10-9+,16-12- |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVAOAHORPJZRRB-KDNHCMJDSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C(C=CC(=O)OC)C(=O)C)NCC1=CC=C(C=C1)OC |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C(\C=C\C(=O)OC)/C(=O)C)/NCC1=CC=C(C=C1)OC |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO4 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.35 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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